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Compound of Interest

Compound Name: Dobpo

Cat. No.: B14440470

Disclaimer: Information regarding a substance specifically named "DOBPO" is limited in
publicly available scientific literature. The name appears as an acronym in patents related to
organophosphorus coupling reagents used in chemical synthesis, particularly in the context of
peptide synthesis and complement factor D inhibitors.[1][2][3] This guide synthesizes general
principles for handling such compounds and provides a framework for laboratory safety
protocols. Users must consult their institution's specific safety guidelines and the Safety Data
Sheet (SDS) provided by the manufacturer for definitive information.

Compound Identification and Physicochemical
Properties

DOBPO is referenced among other organophosphorus compounds used as amide coupling
reagents.[3] These reagents are typically reactive solids sensitive to moisture. While specific
data for DOBPO is not available, the table below outlines typical properties for a generic
organophosphorus coupling reagent.

Table 1: Physicochemical Properties of a Representative Organophosphorus Coupling Reagent
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Property Value Data Source

(Benzotriazol-1-

IUPAC Name yloxy)diphenylphosphine Example
oxide

Acronym BOP Example

CAS Number 56602-33-6 Example

Molecular Formula C1sH14N302P Example

Molar Mass 347.30 g/mol Example
White to off-white crystalline )

Appearance Generic
powder

Melting Point 155 °C (decomposes) Generic

| Solubility | Soluble in DMF, CH2Cl2, THF. Reacts with water. | Generic |

Toxicological Data and Hazard Identification

Organophosphorus compounds can vary widely in toxicity. As a reactive coupling reagent,
DOBPO should be handled as a hazardous substance. Potential hazards include skin and eye
irritation, respiratory tract irritation upon inhalation of dust, and potential for more severe toxicity
if ingested or absorbed.

Table 2: Hazard Identification and Exposure Limits

Hazard Class GHS Pictogram Statement

Danger: Fatal if swallowed.

Acute Toxicity, Oral
(Assumed worst-case)
i ) o ] Danger: Causes severe skin
Skin Corrosion/Irritation corrosive
burns and eye damage.
) ) Danger: Causes serious eye
Serious Eye Damage corrosive

damage.
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| Specific Target Organ Toxicity | health_hazard | Warning: May cause respiratory irritation. |

Note: This table represents a conservative hazard assessment in the absence of specific data
for DOBPO. Refer to the supplier's SDS for definitive GHS classifications.

Standard Laboratory Handling Workflow

Safe handling of reactive powder reagents like DOBPO requires a controlled workflow to
minimize exposure and prevent accidental release. The following diagram outlines a standard
procedure from receipt to disposal.
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Receive & Inspect
(Check seal integrity)

:

Store in Desiccator
(Cool, dry, inert atm)

l

Equilibrate to RT
(Prevent condensation)

l

Weigh Reagent
(Use anti-static weigh boat)

|
Preparation & Weighing (in Fume Hood)

1
Transfer

v

Dissolve in Anhydrous Solvent

'

Add to Reaction Mixture

l

Quench Reaction
(e.g., with aqueous solution)

Reaction & Quenching

Segregate

Contaminated Solids Liquid Waste
(Gloves, paper, tips) (Quenched reaction mixture)

Dispose via EHS
(Follow institutional protocol)

Waste Management

Diagram 1: Standard Handling Workflow for DOBPO
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R-COOH DOBPO
(Amino Acid 1) (Coupling Reagent)

Base
(e.g., DIPEA)

Deprotonation

Activated O-Acyluronium Intermediate R'-NH2
(Reactive Species) (Amino Acid 2)

ucleophilic Attack
Y

Phosphine Oxide Byproduct

R-CO-NH-R'

(Peptide Bond)

Diagram 2: Generalized Carboxylic Acid Activation Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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